Cas no 618879-91-7 (<br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole)
618879-91-7 structure
Product Name:<br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole
CAS No:618879-91-7
MF:C16H14BrN3S2
MW:392.336459636688
CID:3051716
PubChem ID:1983944
Update Time:2025-04-21
<br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole Chemical and Physical Properties
Names and Identifiers
-
- <br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole
- 4-Allyl-3-((3-bromobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
- 4-allyl-3-[(3-bromobenzyl)thio]-5-(2-thienyl)-4H-1,2,4-triazole
- 4-ALLYL-3-[(3-BROMOBENZYL)SULFANYL]-5-(2-THIENYL)-4H-1,2,4-TRIAZOLE
- 3-[(3-bromophenyl)methylsulfanyl]-4-prop-2-enyl-5-thiophen-2-yl-1,2,4-triazole
- STK467801
- AKOS002188520
- 638-243-5
- 618879-91-7
- 4-ALLYL-3-((3-BROMOBENZYL)THIO)-5-(2-THIENYL)-4H-1,2,4-TRIAZOLE
- 3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
-
- Inchi: 1S/C16H14BrN3S2/c1-2-8-20-15(14-7-4-9-21-14)18-19-16(20)22-11-12-5-3-6-13(17)10-12/h2-7,9-10H,1,8,11H2
- InChI Key: FIUGLMNDSZZNNW-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CSC1=NN=C(C2=CC=CS2)N1CC=C
Computed Properties
- Exact Mass: 390.98125Da
- Monoisotopic Mass: 390.98125Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 84.3Ų
<br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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